Cas no 80398-28-3 (tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione)
80398-28-3 structure
Product Name:tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione
CAS No:80398-28-3
MF:C19H26O2
MW:286.408545970917
CID:1801101
PubChem ID:54565
Update Time:2025-04-21
tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione Chemical and Physical Properties
Names and Identifiers
-
- tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione
- 80398-28-3
- DTXSID201001213
- Benzo(cd)pyrenone
-
- Inchi: 1S/C19H26O2/c20-14-8-12-5-1-3-10-7-11-4-2-6-13-9-15(21)18(14)19(16(10)12)17(11)13/h10-13,16-19H,1-9H2
- InChI Key: BNONNXKQEAGEGI-UHFFFAOYSA-N
- SMILES: O=C1CC2CCCC3CC4CCCC5CC(C1C(C45)C32)=O
Computed Properties
- Exact Mass: 286.193280068g/mol
- Monoisotopic Mass: 286.193280068g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 454
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 6
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 34.1Ų
tetradecahydro-2H-benzo[cd]pyrene-1,11(3H,7H)-dione Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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